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Compound of Interest

Compound Name: SPPO13

Cat. No.: B3092710

A comprehensive review of scientific literature reveals that SPPO13, or 2,7-
Bis(diphenylphosphoryl)-9,9'-spirobifluorene, is a compound synthesized for applications in
organic electronics, specifically in the fabrication of Organic Light Emitting Diodes (OLEDS).
There is currently no available research or data pertaining to the cellular uptake, intracellular
distribution, or any biological mechanism of action of SPPO13, as it is not developed for
pharmaceutical or biological purposes.

SPPO13 is characterized as an n-type, solution-processable electron-transporting material.[1]
[2] Its chemical structure features a spirobifluorene core, which is an electron-donating
component, surrounded by two electron-withdrawing diphenylphosphine oxide groups.[1][2][3]
This architecture imparts specific electronic and optical properties that are highly desirable for
enhancing the performance of OLED devices.

Key Properties and Applications in OLEDs:

o Electron Transport Layer (ETL): Due to its electron-deficient nature, SPPO13 is effectively
used as an electron-transporting material, facilitating the movement of electrons within the
OLED structure.[1][2]

» Bipolar Host Material: SPPO13 can also function as a universal bipolar co-host for blue,
green, and red phosphorescent emitters when blended with a hole-transporting material like
tris(4-carbazoyl-9-ylphenyl)amine (TCTA).[1][2][3] This versatility allows for its use in creating
efficient and stable light-emitting layers.
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» Device Performance: Research has demonstrated that incorporating SPPO13 into OLED
device structures can lead to high power efficiency and external quantum efficiency (EQE).
[1][2] For instance, a blue light-emitting device using SPPO13 achieved a maximum power
efficiency of 42.7 Im W-1 and a maximum EQE of 6.1%.[1][2]

Chemical and Physical Characteristics:

Property Value

CAS Number 1234510-13-4[1][4]

Chemical Formula C49H3402P2[1][2]

Molecular Weight 716.74 g/mol [1][2][4]

Appearance White powder/crystals[1][2]

Purity >99.0% (HPLC)[1][2]

HOMOJ/LUMO Levels HOMO 5.90 eV, LUMO 2.60 eV[1][2]
Absorption (Amax) 282 nm (in DCM)[1][2]
Phosphorescence (Amax) 373 nm (in DCM)[1][2]

Given the exclusive focus of the available literature on the material science and electronic
applications of SPPO13, there are no established experimental protocols for assessing its
cellular uptake, nor are there any known signaling pathways associated with it in a biological
context. The request for a technical guide on the cellular uptake and distribution of SPPO13 is
therefore based on a misunderstanding of this compound's field of application.

For researchers, scientists, and drug development professionals, it is crucial to note that
SPPO13 is a specialized chemical for the organic electronics industry and should not be
mistaken for a biologically active agent or a therapeutic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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